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Compound of Interest

Compound Name: Prosulfuron

Cat. No.: B166686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two widely used herbicides,

prosulfuron and dicamba, for the control of broadleaf weeds. The information presented is

based on a comprehensive review of available experimental data to assist researchers and

scientists in understanding the performance and mechanisms of these compounds.

Introduction to Prosulfuron and Dicamba
Prosulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea chemical

class (WSSA Group 2).[1][2] It is known for its effectiveness at low application rates for the

control of a wide range of annual broadleaf weeds in crops such as maize, sorghum, and small

grains.[1][3]

Dicamba is a selective, systemic herbicide from the benzoic acid chemical family (WSSA Group

4) that provides pre-emergence and post-emergence control of annual and perennial broadleaf

weeds.[4][5] It is commonly used in agriculture for crops like corn, wheat, and in non-crop areas

such as turf and pastures.[4][5]

Mechanism of Action
The distinct modes of action of prosulfuron and dicamba are critical to their herbicidal activity

and have implications for resistance management.
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Prosulfuron: As an acetolactate synthase (ALS) inhibitor, prosulfuron targets a key enzyme

in the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine).[3] Inhibition

of ALS leads to a cessation of cell division and plant growth, with visible symptoms appearing

within days and complete control typically achieved in about two weeks.[3]

Dicamba: Dicamba functions as a synthetic auxin, mimicking the natural plant hormone indole-

3-acetic acid (IAA).[5] It induces rapid, uncontrolled, and abnormal cell growth in susceptible

broadleaf plants by disrupting several growth processes, including cell wall plasticity and

nucleic acid metabolism.[6][7] This ultimately leads to the destruction of vascular tissue and

plant death, with symptoms often appearing within 7 to 21 days.[5]

Below are diagrams illustrating the signaling pathways affected by each herbicide.
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Figure 1. Prosulfuron's inhibition of the ALS enzyme pathway.
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Figure 2. Dicamba's disruption of the synthetic auxin pathway.

Efficacy Comparison: Experimental Data
The following tables summarize quantitative data from field trials comparing the efficacy of

prosulfuron and dicamba for the control of various broadleaf weeds. It is important to note that

direct head-to-head comparisons of solo applications are limited in the reviewed literature.

Much of the available data for prosulfuron is from studies where it is combined with dicamba.

Table 1: Efficacy of Prosulfuron and Dicamba on Broadleaf Weeds in Winter Wheat
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Weed
Species

Herbicide
Treatment

Application
Rate (lb
a.i./A)

Control (%)
- 20 DAT

Control (%)
- 41 DAT

Citation

Shepherd's

purse

(Capsella

bursa-

pastoris)

Prosulfuron 0.0089 66 92 [2]

Prosulfuron 0.0179 69 93 [2]

Prosulfuron +

Dicamba

0.0089 +

0.093
72 96 [2]

Prosulfuron +

Dicamba

0.0179 +

0.093
74 97 [2]

Henbit

(Lamium

amplexicaule)

Prosulfuron 0.0089 40 23 [2]

Prosulfuron 0.0179 44 29 [2]

Prosulfuron +

Dicamba

0.0089 +

0.093
46 41 [2]

Prosulfuron +

Dicamba

0.0179 +

0.093
46 43 [2]

Dogfennel

(Eupatorium

capillifolium)

Prosulfuron 0.0089 61 86 [2]

Prosulfuron 0.0179 66 90 [2]

Prosulfuron +

Dicamba

0.0089 +

0.093
75 95 [2]

Prosulfuron +

Dicamba

0.0179 +

0.093
79 97 [2]
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DAT: Days After Treatment. Data from a study conducted in dryland winter wheat.[2]

Table 2: Efficacy of Prosulfuron + Dicamba Premix on Broadleaf Weeds in Wheat

Weed Species
Prosulfuron + Dicamba
Rate (g/ha)

Weed Dry Weight
Reduction (%)

Descurainia sophia 300 - 500 75 - 100

Fumaria vaillantii 300 - 500 75 - 100

Galium tricornutum 300 - 500 75 - 100

Centaurea depressa 300 - 500 85 - 93

Carduus spp. 300 - 500 85 - 93

Rapistrum rugosum 300 - 500 70 - 100

Veronica persica 300 - 500 42 - 97

Malva neglecta 300 - 500 42 - 97

Sinapis arvensis 300 - 500 42 - 97

Data from a study evaluating a prosulfuron + dicamba premix (Casper® WG 55%) across

multiple regions.[3]

Table 3: Efficacy of Dicamba on Key Broadleaf Weeds in Various Studies (Not Direct

Comparison)
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Weed Species
Dicamba Rate
(g ae/ha)

Control (%)
Days After
Treatment

Citation

Palmer amaranth

(Amaranthus

palmeri)

1120 78 14 [8]

Waterhemp

(Amaranthus

tuberculatus)

1120 78 14 [8]

Velvetleaf

(Abutilon

theophrasti)

1120 73 14 [8]

Common

lambsquarters

(Chenopodium

album)

533 <60 21 [9]

Henbit (Lamium

amplexicaule)
280 <21 28 [6]

Purple

deadnettle

(Lamium

purpureum)

280 <21 28 [6]

ae: acid equivalent. This table compiles data from separate studies and does not represent a

direct head-to-head comparison under identical conditions.

Experimental Protocols
The following outlines a typical experimental protocol for conducting a post-emergence

herbicide efficacy trial, synthesized from established guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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